Cas no 1805619-64-0 (Methyl 2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1805619-64-0
• MF: C₁₀H₇F₆NO₂
• MW: 287.158503770828
• CID: 4886474
• Update Time: 2025-05-26

Methyl 2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H7F6NO2/c1-19-6(18)2-4-5(11)3-17-8(9(12)13)7(4)10(14,15)16/h3,9H,2H2,1H3
• InChI Key： QRSHIEIMPKPNLF-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)F)C(C(F)(F)F)=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-acetate

Comprehensive Overview of Methyl 2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1805619-64-0)

The compound Methyl 2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1805619-64-0) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring multiple fluorine substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. The presence of difluoromethyl, fluoro, and trifluoromethyl groups enhances its reactivity and selectivity, which is why it is increasingly sought after in modern chemical R&D.

In recent years, the demand for fluorinated compounds like Methyl 2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-acetate has surged due to their role in drug discovery and crop protection. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and herbicides. The compound's CAS No. 1805619-64-0 is frequently searched in academic and industrial databases, reflecting its growing importance in synthetic chemistry.

One of the key advantages of this compound is its versatility. The methyl ester group in its structure allows for further functionalization, making it a preferred choice for medicinal chemistry applications. Additionally, the pyridine core is known for its stability and ability to participate in diverse chemical reactions, which aligns with current trends in green chemistry and sustainable synthesis. These attributes make it a hot topic in forums and publications focused on organic synthesis and materials science.

From an industrial perspective, Methyl 2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-acetate is often discussed in the context of high-throughput screening and combinatorial chemistry. Its CAS No. 1805619-64-0 is commonly referenced in patents related to crop protection agents and pharmaceutical intermediates. The compound's ability to act as a bioisostere for other functional groups further expands its utility in drug design, a topic frequently explored in AI-driven drug discovery platforms.

Environmental and regulatory considerations also play a role in the popularity of this compound. Unlike some traditional chemicals, fluorinated pyridines like Methyl 2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-acetate are often designed to meet stringent REACH and FDA guidelines. This compliance makes them attractive for global markets, particularly in regions with strict chemical regulations. Searches for safe fluorinated compounds and eco-friendly agrochemicals often lead to discussions about this molecule.

In summary, Methyl 2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1805619-64-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique fluorination pattern and functional group compatibility make it a standout choice for researchers aiming to innovate in these fields. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge chemistry and industrial applications.